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Compound of Interest

Compound Name: N-Methyl Amisulpride

Cat. No.: B609603

Essential Safety and Handling of N-Methyl
Amisulpride

Disclaimer: This document provides safety and logistical information for N-Methyl Amisulpride
based on available data for Amisulpride. N-Methyl Amisulpride is the N-methylated analogue
of Amisulpride and may have a different toxicological profile.[1][2][3][4] A comprehensive,
substance-specific risk assessment should be conducted before handling N-Methyl
Amisulpride.

This guide is intended for researchers, scientists, and drug development professionals to
ensure a safe laboratory environment when handling N-Methyl Amisulpride. Strict adherence
to these procedural steps will minimize exposure risks and ensure proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)

N-Methyl Amisulpride is a benzamide derivative and an analogue of Amisulpride, an
antipsychotic drug.[1][5] Amisulpride is classified as harmful if swallowed.[6] Given the
structural similarity, N-Methyl Amisulpride should be handled with care to avoid all personal
contact, including inhalation and skin contact.[7]

The following table summarizes the recommended PPE for handling N-Methyl Amisulpride,
based on the safety data for Amisulpride.
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Required Personal Protective Equipment

Operation
(PPE)
Double Nitrile Gloves, Disposable Gown/Lab
Weighing and Aliguoting Coat, Safety Goggles with Side Shields or Face
Shield, N95 or higher Respirator
Double Nitrile Gloves, Disposable Gown/Lab
Solution Preparation Coat, Safety Goggles with Side Shields or Face
Shield
General Laboratory Handling Nitrile Gloves, Lab Coat, Safety Glasses
Double Nitrile Gloves, Disposable Gown, Safety
Spill Cleanup Goggles and Face Shield, N95 or higher
Respirator
Waste Disposal Nitrile Gloves, Lab Coat

Note: For procedures with a high risk of aerosolization, such as sonication or vortexing, it is
strongly recommended to work within a certified chemical fume hood or a biological safety

cabinet.

Quantitative Data Summary

The following table summarizes key quantitative data for Amisulpride. Specific data for N-
Methyl Amisulpride is not currently available.

Parameter Value Source
Molecular Formula C18H29N304S [1]
Molecular Weight 383.51 g/mol [1]
Melting Point 126 - 127 °C (Amisulpride) [8]

- Slightly soluble in water
Solubility ) ] [8]
(Amisulpride)

Occupational Exposure Limits

No data available [9]
(OELs)
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Operational Plan for Handling N-Methyl Amisulpride

A systematic approach is crucial to minimize exposure risk. The following workflow outlines the
key steps from receiving the compound to its final disposal.

Experimental Workflow Diagram

Receiving and Storage Handling and Preparation Cleanup and Decontamination
. Rl 4. Weighing and Aliquoting: 7. Decontamination:
Vel s e.ct o gfor AETERE Use a chemical fume hood. Clean work surfaces with a suitable solvent.
Y Inspect p 9 ge- Utilize dedicated equipment. Follow with soap and water wash.
4 4 4
2. Unpagklng: 5. Solut|9n Preparatlon: 8. PPE Removal:
Don appropriate PPE. Prepare solutions in a fume hood. .
. . Remove and dispose of PPE as hazardous waste.
Unpack in a designated area. Add solvent to powder slowly.
Y \
3. Storage: 6. Experimentation:
Store in a tightly sealed container. Follow standard laboratory procedures.
Keep in a cool, dry, well-ventilated area. Maintain PPE throughout.

Click to download full resolution via product page

Caption: Workflow for handling N-Methyl Amisulpride.

Step-by-Step Handling Protocol

» Receiving and Unpacking:
o Upon receipt, visually inspect the outer packaging for any signs of damage or leakage.
o Don the appropriate PPE as outlined in the table above before handling the package.

o Transport the unopened package to a designated receiving area, preferably with controlled
ventilation.

» Weighing and Aliquoting:
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o Perform all weighing and aliquoting of N-Methyl Amisulpride powder inside a certified
chemical fume hood to minimize inhalation exposure.

o Use dedicated spatulas and weighing boats.

o Clean the balance and surrounding surfaces with a suitable decontaminating solution
(e.g., 70% ethanol) after each use.

e Solution Preparation:
o Prepare solutions in a chemical fume hood.

o Add the solvent to the accurately weighed N-Methyl Amisulpride powder slowly to avoid
splashing.

Disposal Plan for N-Methyl Amisulpride

Proper disposal of N-Methyl Amisulpride and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Disposal Workflow Diagram

Waste Segregation and Collection Final Disposal
L SO“q LEEE: 2. Liquid Waste: 4. Temporary Storage:
- Contaminated PPE . : .
- - Unused solutions Store waste containers in a secure,
- Weighing boats . .
: - Solvent rinsates secondary containment area.
- Empty vials l i
3. Collection: 5. Professional Disposal:

Place in designated, labeled Arrange for pickup by a licensed
hazardous waste containers. hazardous waste disposal service.
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Caption: Disposal workflow for N-Methyl Amisulpride waste.
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Step-by-Step Disposal Protocol

o Waste Segregation:

o Solid Waste: All disposable items that have come into contact with N-Methyl Amisulpride,
including gloves, weighing paper, and empty vials, must be considered hazardous waste.

o Liquid Waste: Unused solutions containing N-Methyl Amisulpride and solvent rinsates
from cleaning contaminated glassware must be collected as hazardous liquid waste.

o Sharps: Needles and syringes should be disposed of in a designated sharps container.
e Waste Collection:

o Collect solid waste in a clearly labeled, durable, and leak-proof container lined with a
plastic bag.

o Collect liquid waste in a sealed, compatible container (e.g., glass or polyethylene). Do not
mix incompatible waste streams.

e Labeling and Storage:

o Clearly label all waste containers with "Hazardous Waste," the name of the chemical (N-
Methyl Amisulpride), and the accumulation start date.

o Store waste containers in a designated, secure area away from general laboratory traffic.
 Final Disposal:

o Dispose of all N-Methyl Amisulpride waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

[7]

o Do not dispose of N-Methyl Amisulpride down the drain. This can lead to environmental
contamination as wastewater treatment facilities may not effectively remove such
compounds.[10]
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o Decontaminate empty containers before disposal if permitted by your institution's policy.
The rinsate should be collected as hazardous liquid waste.[10] Otherwise, dispose of
empty containers as hazardous solid waste.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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